N-bicyclo[2.2.1]hept-2-yl-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(2-bicyclo[2.2.1]heptanyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C16H21NOS/c1-11-2-6-14(7-3-11)19-10-16(18)17-15-9-12-4-5-13(15)8-12/h2-3,6-7,12-13,15H,4-5,8-10H2,1H3,(H,17,18)
• InChI Key: SBTNZPMTBQJMEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2CC3CCC2C3
• Molecular Formula: C16H21NOS
• Molecular Weight: 275.4 g/mol

Description

N-bicyclo[2.2.1]hept-2-yl-2-[(4-methylphenyl)thio]acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest to researchers due to its unique structure and potential biological activity. In 2.1]hept-2-yl-2-[(4-methylphenyl)thio]acetamide.

Scientific Research Applications

N-bicyclo[2.2.1]hept-2-yl-2-[(4-methylphenyl)thio]acetamide has been studied for its potential applications in scientific research. One area of interest is its potential as a therapeutic agent. Studies have shown that this compound has anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.

Mechanism of Action

The mechanism of action of N-bicyclo[2.2.1]hept-2-yl-2-[(4-methylphenyl)thio]acetamide is not fully understood. However, studies have shown that it may act by inhibiting the production of pro-inflammatory cytokines and chemokines. This may be due to its ability to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It also has analgesic properties, reducing pain sensation. Additionally, it has been shown to have antioxidant properties, which may be beneficial in reducing oxidative stress and preventing cellular damage.

Advantages and Limitations for Lab Experiments

N-bicyclo[2.2.1]hept-2-yl-2-[(4-methylphenyl)thio]acetamide has several advantages for lab experiments. It is readily available and has been synthesized with high yield and purity, making it a reliable compound for scientific research. Additionally, its anti-inflammatory and analgesic properties make it a potential candidate for the treatment of pain and inflammation. However, there are also limitations to its use in lab experiments. Its mechanism of action is not fully understood, and further research is needed to determine its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-bicyclo[2.2.1]hept-2-yl-2-[(4-methylphenyl)thio]acetamide. One area of interest is the development of new therapeutic agents based on its structure and biological activity. Additionally, further research is needed to fully understand its mechanism of action and potential applications in the treatment of pain and inflammation. Finally, studies exploring its potential antioxidant properties and effects on cellular signaling pathways may also be of interest.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in scientific research. Its synthesis method has been optimized for high yield and purity, making it readily available for scientific study. Studies have shown that it has anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.